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Compound of Interest

Compound Name: Carsalam

Cat. No.: B1662507 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed guide to the nuclear magnetic resonance (NMR)

spectroscopic analysis of Carsalam (2H-1,3-benzoxazine-2,4(3H)-dione). It includes protocols

for sample preparation and data acquisition for both ¹H and ¹³C NMR spectroscopy. The

expected chemical shifts and coupling constants are presented in a tabular format to aid in the

identification and characterization of this compound. Additionally, visualizations of the chemical

structure and experimental workflow are provided to enhance understanding.

Introduction
Carsalam, with the systematic name 2H-1,3-benzoxazine-2,4(3H)-dione, is a heterocyclic

compound with potential applications in the pharmaceutical industry.[1][2] Accurate structural

elucidation and purity assessment are critical for its development and use in research. Nuclear

Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the

unambiguous determination of the chemical structure of small molecules like Carsalam. This

application note provides the necessary protocols and expected spectral data for the

characterization of Carsalam using ¹H and ¹³C NMR.

Chemical Structure
The chemical structure of Carsalam is provided below, with atoms numbered for the purpose

of NMR spectral assignment.
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Sample Preparation

Data Acquisition

Data Processing & Analysis

Weigh Carsalam

Dissolve in DMSO-d6 + TMS

Transfer to NMR Tube

Insert Sample into Spectrometer

Lock and Shim

Set Acquisition Parameters

Acquire 1H and 13C Spectra

Fourier Transform

Phase and Baseline Correction

Reference Spectra

Analyze Chemical Shifts, 
Multiplicities, and Integration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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